4-bromo-1-methyl-2,3-dihydro-1H-1,3-benzodiazole-2-thione

• IUPAC Name: 7-bromo-3-methyl-1H-benzimidazole-2-thione
• InChI: InChI=1S/C8H7BrN2S/c1-11-6-4-2-3-5(9)7(6)10-8(11)12/h2-4H,1H3,(H,10,12)
• InChI Key: BDUCYHATQWIKFV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)Br)NC1=S
• Molecular Formula: C8H7BrN2S
• DSSTOX Substance ID: DTXSID201200594
• Molecular Weight: 243.13 g/mol
• CAS No.: 1616500-65-2

Description

4-bromo-1-methyl-2,3-dihydro-1H-1,3-benzodiazole-2-thione is a useful research compound. Its molecular formula is C8H7BrN2S and its molecular weight is 243.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties of Benzothiazole Derivatives

4-Bromo-1-methyl-2,3-dihydro-1H-1,3-benzodiazole-2-thione is a compound that falls within the broader category of benzothiazole derivatives. These compounds are known for their fascinating variability in chemistry and properties, which are extensively explored in the field of coordination chemistry. Benzothiazole derivatives, including the one , are often investigated for their spectroscopic properties, structures, magnetic properties, and their biological and electrochemical activities. Research indicates that these compounds play a significant role in the development of complex compounds with potential applications in various domains, including but not limited to medicinal chemistry and material science (Boča, Jameson, & Linert, 2011).

Antimicrobial, Antitumor, and Antidiabetic Agents

The versatility of benzothiazole derivatives extends into their use as antimicrobial, antitumor, and antidiabetic agents. These applications are underscored by the molecule's ability to be structurally modified, thereby enhancing its biological activities. A comprehensive review on the medicinal perspective of benzothiazole derivatives highlights their vast potential as pharmacological agents. The review covers the recent developments of these derivatives, emphasizing their roles and the importance of various substitutions that contribute to their mechanism of action and structure-activity relationships (Singh et al., 2022).

Structural Activity Relationship in Medicinal Chemistry

Another significant aspect of this compound research involves understanding its structural activity relationship (SAR) within medicinal chemistry. Benzothiazole derivatives are identified as key scaffolds in medicinal chemistry due to their wide range of pharmacological activities, including antiviral, antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, and anticancer properties. This broad spectrum of activities, combined with less toxic effects and enhanced activities upon derivatization, positions benzothiazole scaffolds as pivotal moieties in drug development (Bhat & Belagali, 2020).